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Get Quote

In modern pharmacokinetics, the journey of a drug through the body is scrutinized with

meticulous detail. It is not merely the parent drug that holds interest, but also its metabolic

byproducts, which can possess their own therapeutic activity or potential for adverse effects.

Saxagliptin, a potent and selective dipeptidyl peptidase-4 (DPP-4) inhibitor used in the

management of type 2 diabetes mellitus, is a prime example.[1][2] Its primary metabolic

pathway involves oxidation mediated by cytochrome P450 3A4/5 (CYP3A4/5) enzymes,

leading to the formation of its major active metabolite, 5-Hydroxysaxagliptin.[3][4][5] This

metabolite is also a DPP-4 inhibitor, approximately half as potent as the parent compound, and

contributes significantly to the overall therapeutic effect.[4]

To accurately quantify the concentrations of both saxagliptin and 5-hydroxysaxagliptin in

biological matrices—a cornerstone of pharmacokinetic, bioequivalence, and therapeutic drug

monitoring studies—requires an analytical method of exceptional precision and accuracy.[6][7]

The gold standard for such quantitative analysis is liquid chromatography-tandem mass

spectrometry (LC-MS/MS). The reliability of this technique is profoundly enhanced by the use

of a stable isotope-labeled internal standard (SIL-IS). This guide provides a comprehensive

technical overview of 5-Hydroxysaxagliptin-¹³C,d₂ TFA Salt, a critical reagent designed for this
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purpose. We will delve into its molecular characteristics, the rationale for its use, and a detailed

protocol for its application in a research setting.

Core Physicochemical Properties
5-Hydroxysaxagliptin-¹³C,d₂ TFA Salt is the trifluoroacetate salt of the 5-hydroxysaxagliptin

molecule, which has been synthetically modified to incorporate one Carbon-13 (¹³C) atom and

two deuterium (d₂) atoms. The inclusion of these heavy isotopes renders the molecule

chemically identical to the endogenous metabolite but mass-shifted, allowing it to be

distinguished by a mass spectrometer. The trifluoroacetic acid (TFA) counterion is used to form

a stable, soluble salt, which is ideal for an analytical standard.[8]

Property Value Source(s)

Compound Name
5-Hydroxysaxagliptin-¹³C,d₂

TFA Salt
[9]

Molecular Formula C₁₇¹³CH₂₃D₂N₃O₃ • C₂HF₃O₂ [9]

Molecular Weight 448.44 g/mol [9]

CAS Number (Unlabeled Free

Base)
841301-24-7 [9]

Molecular Formula (Free Base) C₁₈H₂₅N₃O₃ [10]

Molecular Weight (Free Base) 331.41 g/mol

Formula (TFA Counterion) C₂HF₃O₂ [11]

Molecular Weight (TFA

Counterion)
114.02 g/mol [11]

Metabolic Pathway and Analytical Significance
The biotransformation of saxagliptin is a critical aspect of its pharmacology. Understanding this

pathway clarifies the necessity of monitoring the 5-hydroxy metabolite and the role of the

labeled standard.
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Workflow for quantitative bioanalysis using a SIL-IS.

Conclusion
5-Hydroxysaxagliptin-¹³C,d₂ TFA Salt is an indispensable tool for researchers and drug

development professionals engaged in the study of saxagliptin. Its precisely defined molecular

formula and weight, combined with its isotopic purity, provide the foundation for robust and

reliable quantitative bioanalytical methods. By acting as an ideal internal standard, it enables

the accurate characterization of the pharmacokinetic profile of 5-Hydroxysaxagliptin, the active

metabolite crucial to the drug's overall efficacy. The detailed understanding and application of

such reagents, as outlined in this guide, are fundamental to upholding the principles of

scientific integrity and generating the high-quality data required for regulatory submission and

clinical advancement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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